Cas no 2034290-43-0 (2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034290-43-0
• MF: C₁₈H₁₆Cl₂N₄O₂
• MW: 391.25124168396
• CID: 5334091
• Update Time: 2025-05-20

2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)acetamide
• 2-(2,4-dichlorophenoxy)-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]acetamide
• 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C18H16Cl2N4O2/c1-24-10-13(9-23-24)16-6-12(4-5-21-16)8-22-18(25)11-26-17-3-2-14(19)7-15(17)20/h2-7,9-10H,8,11H2,1H3,(H,22,25)
• InChI Key： JPCGPCOUEGIWIM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC1C=CN=C(C2C=NN(C)C=2)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 2.9
• Topological Polar Surface Area: 69

Additional information on 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide

Comprehensive Analysis of 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034290-43-0)

The compound 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034290-43-0) has garnered significant attention in the field of agrochemical and pharmaceutical research due to its unique structural properties and potential applications. This acetamide derivative features a 2,4-dichlorophenoxy moiety linked to a pyridine-pyrazole hybrid scaffold, making it a subject of interest for scientists exploring novel bioactive molecules. Its molecular design aligns with current trends in precision agriculture and targeted drug discovery, addressing growing demands for more efficient and environmentally friendly solutions.

Recent studies highlight the compound's potential as a plant growth regulator or herbicide intermediate, particularly in the context of sustainable crop protection. With global concerns about food security and climate-resilient agriculture, researchers are investigating how 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide could contribute to yield optimization while minimizing ecological impact. The presence of both dichlorophenoxy and heterocyclic components in its structure offers interesting possibilities for mode-of-action studies and structure-activity relationship analyses.

From a pharmaceutical perspective, the pyridine-pyrazole core of this compound shares structural similarities with several kinase inhibitors currently in clinical trials. This has led to speculation about its potential in medicinal chemistry applications, particularly in the development of small molecule therapeutics. The acetamide linker in its structure is particularly noteworthy, as this functional group frequently appears in bioactive compounds with diverse pharmacological profiles. Researchers are particularly interested in how the 1-methyl-1H-pyrazol-4-yl substitution might influence molecular recognition and binding affinity in biological systems.

The synthesis of 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide typically involves multi-step organic transformations, with careful attention to the regioselective introduction of the 2,4-dichlorophenoxy group and the N-alkylation of the pyrazole nitrogen. Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds, addressing industry concerns about process efficiency and waste reduction. Analytical characterization of this substance typically employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its structural integrity and purity.

In the context of current research trends, this compound's structure-activity relationship is being explored through computational methods such as molecular docking and QSAR modeling. These in silico approaches, combined with high-throughput screening methodologies, are accelerating the identification of potential applications for 2034290-43-0 and related analogs. The scientific community is particularly interested in how modifications to the pyridine-pyrazole core or the acetamide linker might enhance specific biological activities while maintaining favorable physicochemical properties.

Environmental fate studies of 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide are gaining importance as regulatory requirements for chemical safety assessment become more stringent. Researchers are examining its biodegradation pathways, soil mobility, and potential ecotoxicological effects to ensure any future applications meet modern environmental stewardship standards. These investigations often focus on the compound's stability under various pH conditions and its behavior in different environmental matrices.

The commercial potential of CAS 2034290-43-0 is being evaluated by several agrochemical and pharmaceutical companies, particularly in light of increasing demand for next-generation crop protection agents and novel therapeutic scaffolds. Intellectual property landscapes surrounding this chemical entity are being carefully monitored, with particular attention to patent filings and composition-of-matter claims. As the compound moves through various stages of development, its scale-up synthesis and formulation optimization will become increasingly important considerations.

Future research directions for 2-(2,4-dichlorophenoxy)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide may include more detailed investigations of its biological targets, potential synergistic effects with other active ingredients, and exploration of its metabolic fate in various organisms. The compound's unique structural features continue to make it an interesting subject for medicinal chemistry optimization and agrochemical innovation, positioning it as a potentially valuable addition to the toolkit of researchers addressing some of today's most pressing challenges in human health and agricultural productivity.